Cas no 1361781-35-2 (5-Chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine)

• Product Name: 5-Chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine
• CAS No: 1361781-35-2
• MF: C₁₂H₆Cl₃F₂NO
• MW: 324.537947177887
• CID: 4799174
• Update Time: 2025-10-05

5-Chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine

• Inchi： 1S/C12H6Cl3F2NO/c13-6-1-2-8(10(15)4-6)9-3-7(14)5-18-11(9)19-12(16)17/h1-5,12H
• InChI Key： FXFGWKSGKBVQCB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=CC(=CN=C1OC(F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 5.6
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine

5-Chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine: A Comprehensive Overview

5-Chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine (CAS No. 1361781-35-2) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is a derivative of pyridine, a six-membered aromatic ring with one nitrogen atom, and it incorporates multiple functional groups that contribute to its unique properties. The presence of chlorine atoms at positions 5 and 3, along with a difluoromethoxy group at position 2, makes this compound a valuable subject for research in drug discovery and material science.

The synthesis of 5-chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to achieve the desired structure. The incorporation of chlorine atoms and the difluoromethoxy group is particularly challenging due to their reactivity and the need for precise control during synthesis. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for further studies.

One of the most notable applications of 5-chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine is in the field of pharmacology. This compound has been investigated as a potential lead molecule for developing new drugs targeting various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for cancer therapy.

Recent research has also explored the electronic properties of 5-chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine, particularly its application in organic electronics. The compound's aromaticity and functional groups make it suitable for use in organic semiconductors and light-emitting diodes (LEDs). Scientists have reported enhanced charge transport properties in devices incorporating this compound, suggesting its potential for advancing next-generation electronic materials.

In terms of environmental impact, 5-chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine has been studied for its biodegradability and toxicity profiles. Initial findings indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive sign for its environmental sustainability. However, further studies are required to fully understand its long-term effects on ecosystems.

The structural complexity of 5-chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine presents both opportunities and challenges for researchers. On one hand, its intricate architecture allows for diverse chemical reactivity and functionalization. On the other hand, synthesizing such a compound requires meticulous planning and execution to ensure high purity and consistency. Advances in synthetic methodologies continue to address these challenges, paving the way for broader applications.

In conclusion, 5-chloro-3-(2,4-dichlorophenyl)-2-(difluoromethoxy)pyridine (CAS No. 1361781-35-2) stands as a testament to the ingenuity of modern chemistry. Its unique properties make it a valuable asset in various scientific domains, from pharmacology to materials science. As research progresses, this compound is expected to unlock new possibilities for innovation across multiple industries.